Cas no 88440-55-5 (H-Gly-Cys-Gly-OH)

• Product Name: H-Gly-Cys-Gly-OH
• CAS No: 88440-55-5
• MF: C₇H₁₃N₃O₄S
• MW: 235.260820150375
• MDL: MFCD00237908
• CID: 632684
• PubChem ID: 7408545
• Update Time: 2025-11-05

H-Gly-Cys-Gly-OH Chemical and Physical Properties

Names and Identifiers

• Glycine, glycyl-L-cysteinyl-
• H-Gly-Cys-Gly-OH
• 2-[[(2R)-2-[(2-aminoacetyl)amino]-3-sulanylpropanoyl]amino]acetic acid
• SCHEMBL7594016
• HY-P4235
• Glycyl-L-cysteinyl-glycine
• Gly-Cys-Gly
• CHEBI:163577
• 88440-55-5
• glycyl-cysteinyl-glycine
• 2-[[(2R)-2-[(2-aminoacetyl)amino]-3-sulfanylpropanoyl]amino]acetic acid
• CS-0653284
• MFCD00237908
• Glycylcysteinylglycine

• MDL： MFCD00237908
• Inchi： 1S/C7H13N3O4S/c8-1-5(11)10-4(3-15)7(14)9-2-6(12)13/h4,15H,1-3,8H2,(H,9,14)(H,10,11)(H,12,13)/t4-/m0/s1
• InChI Key： CEXINUGNTZFNRY-BYPYZUCNSA-N
• SMILES： SC[C@@H](C(NCC(=O)O)=O)NC(CN)=O

Computed Properties

• Exact Mass: 235.06267708g/mol
• Monoisotopic Mass: 235.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 123Ų

Additional information on H-Gly-Cys-Gly-OH

Market Research and Analysis of H-Gly-Cys-Gly-OH in the Chemical-Biomedical Field

The compound H-Gly-Cys-Gly-OH, identified by the CAS registry number 88440-55-5, has garnered significant attention in the chemical-biomedical industry due to its unique properties and potential applications. This tripeptide, composed of glycine (Gly), cysteine (Cys), and another glycine, has been extensively studied for its role in various biological processes, including antioxidant defense mechanisms and peptide synthesis.

Recent studies have highlighted the demand for H-Gly-Cys-Gly-OH in both academic research and industrial applications. Its ability to act as a precursor for glutathione (GSH), a key antioxidant in the body, positions it as a valuable component in nutraceuticals, cosmetics, and pharmaceuticals. Additionally, its role in peptide synthesis makes it an essential reagent in laboratory settings for the development of novel therapeutic agents.

Market analysis indicates a growing interest in suppliers offering high-purity H-Gly-Cys-Gly-OH to meet the increasing demand from research institutions and manufacturing companies. The global supply chain for this compound is characterized by a competitive landscape, with major players focusing on improving production efficiency and ensuring compliance with international quality standards.

From a research perspective, advancements in synthetic methodologies and analytical techniques have enhanced the understanding of H-Gly-Cys-Gly-OH's structure-function relationships. These developments are expected to drive further innovation in its application across diverse sectors.

In conclusion, H-Gly-Cys-Gly-OH (CAS 88440-55-5) remains a critical compound in the chemical-biomedical field, with ongoing research and market trends underscoring its importance. As industries continue to explore its potential, the demand for reliable suppliers and cutting-edge research is likely to persist.